Cas no 1339318-82-9 (3-cyclopropyl-4-methylpyridin-2-amine)

• Product Name: 3-cyclopropyl-4-methylpyridin-2-amine
• CAS No: 1339318-82-9
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD20313021
• CID: 4589384
• PubChem ID: 64492250
• Update Time: 2025-05-22

3-cyclopropyl-4-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 3-cyclopropyl-4-methyl-
• 3-Cyclopropyl-4-methylpyridin-2-amine
• 3-cyclopropyl-4-methylpyridin-2-amine

• MDL： MFCD20313021
• Inchi： 1S/C9H12N2/c1-6-4-5-11-9(10)8(6)7-2-3-7/h4-5,7H,2-3H2,1H3,(H2,10,11)
• InChI Key： YQWOAHJDBWFKIT-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CC(C)=C1C1CC1

Computed Properties

• Exact Mass: 148.1
• Monoisotopic Mass: 148.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 262.7±28.0 °C at 760 mmHg
• Flash Point: 136.6±11.2 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-cyclopropyl-4-methylpyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-cyclopropyl-4-methylpyridin-2-amine

3-Cyclopropyl-4-Methylpyridin-2-Amine: A Comprehensive Overview

The compound 3-cyclopropyl-4-methylpyridin-2-amine (CAS No. 1339318-82-9) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile applications in drug design and material synthesis. The molecule features a pyridine ring with substituents at positions 2, 3, and 4, including an amino group at position 2, a cyclopropyl group at position 3, and a methyl group at position 4. These substituents confer the molecule with unique electronic and steric properties, making it an intriguing subject for both fundamental and applied research.

Recent studies have highlighted the potential of 3-cyclopropyl-4-methylpyridin-2-amine in drug discovery. Researchers have explored its role as a building block in the synthesis of bioactive molecules. For instance, its ability to act as a ligand in metalloenzyme inhibition has been investigated, suggesting its potential in developing novel therapeutic agents. Additionally, the compound's electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics.

The synthesis of 3-cyclopropyl-4-methylpyridin-2-amine involves a combination of traditional organic synthesis techniques and modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the pyridine ring system with high enantioselectivity. This has opened new avenues for exploring the stereochemical properties of the compound and its derivatives. Furthermore, green chemistry approaches have been employed to minimize waste and improve sustainability in the synthesis process.

In terms of pharmacological applications, 3-cyclopropyl-4-methylpyridin-2-amine has shown promise as a lead compound for developing inhibitors of various enzymes. For example, studies have demonstrated its ability to modulate the activity of histone deacetylases (HDACs), which are key targets in cancer therapy. The compound's ability to interact with these enzymes suggests its potential as a scaffold for designing more potent and selective inhibitors.

Recent research has also focused on understanding the physical properties of 3-cyclopropyl-4-methylpyridin-2-amine, particularly its thermal stability and electronic behavior. Advanced characterization techniques such as X-ray crystallography and computational modeling have provided insights into its molecular structure and reactivity. These studies have revealed that the cyclopropyl group introduces significant strain into the molecule, which can influence its reactivity in various chemical transformations.

The application of 3-cyclopropyl-4-methylpyridin-2-amine extends beyond traditional chemical synthesis. Its unique electronic properties make it a valuable component in the development of advanced materials, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have explored its role as an electron transport layer material, where its ability to facilitate charge separation enhances device performance.

In conclusion, 3-cyclopropyl-4-methylpyridin-2-amine is a multifaceted compound with diverse applications across multiple disciplines. Its structural uniqueness and functional versatility make it an invaluable tool for advancing both fundamental research and practical applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and beyond.